Cas no 152821-00-6 (2-cyclopropyl-N'-hydroxyethanimidamide)

2-cyclopropyl-N'-hydroxyethanimidamide structure
152821-00-6 structure
Product Name:2-cyclopropyl-N'-hydroxyethanimidamide
CAS No:152821-00-6
Molecular Formula:C5H10N2O
Molecular Weight:114.146
MDL:MFCD12138806
CID:3168243
PubChem ID:14801678

2-cyclopropyl-N'-hydroxyethanimidamide Properties

Names and Identifiers

    • 2-cyclopropyl-N'-hydroxyethanimidamide
    • 2-cyclopropyl-N-hydroxyacetamidine
    • 2-Cyclopropyl-N'-hydroxyacetimidamide
    • BS-40461
    • CS-0264660
    • SCHEMBL12251753
    • SCHEMBL19668212
    • 152821-00-6
    • STL451596
    • (1Z)-2-cyclopropyl-N'-hydroxyethanimidamide
    • MFCD12138806
    • EN300-93741
    • AKOS009592512
    • MDL: MFCD12138806
    • InChIKey: DXMRZDCNKSWOHT-UHFFFAOYSA-N
    • Inchi: InChI=1S/C5H10N2O/c6-5(7-8)3-4-1-2-4/h4,8H,1-3H2,(H2,6,7)
    • SMILES: C1CC1CC(=N)NO

Computed Properties

  • Exact Mass: 114.079312947Da
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 114.079312947Da
  • Heavy Atom Count: 8
  • Complexity: 107
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.4
  • Topological Polar Surface Area: 58.6Ų

2-cyclopropyl-N'-hydroxyethanimidamide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00J329-1g
(1Z)-2-cyclopropyl-N'-hydroxyethanimidamide
152821-00-6 95%
1g
$214.00 2025-03-01
A2B Chem LLC
AI89633-1g
(1Z)-2-cyclopropyl-N'-hydroxyethanimidamide
152821-00-6 95%
1g
$214.00 2024-04-20
Aaron
AR00J3AL-50mg
(1Z)-2-cyclopropyl-N'-hydroxyethanimidamide
152821-00-6 95%
50mg
$98.00
abcr
AB472402-250 mg
(1Z)-2-Cyclopropyl-N'-hydroxyethanimidamide
152821-00-6
250mg
€204.20 2023-06-15
Ambeed
A377363-1g
2-Cyclopropyl-N'-hydroxyacetimidamide
152821-00-6 97%
1g
$252.0
Enamine
EN300-93741-0.05g
2-cyclopropyl-N'-hydroxyethanimidamide
152821-00-6 95%
0.05g
$64.0
eNovation Chemicals LLC
Y1255032-1g
(1Z)-2-cyclopropyl-N'-hydroxyethanimidamide
152821-00-6 95%
1g
$320 2024-06-06
Key Organics Ltd
BS-40461-5g
(1Z)-2-cyclopropyl-N’-hydroxyethanimidamide
152821-00-6 >95%
5g
£822.00
TRC
B425773-25mg
2-cyclopropyl-N'-hydroxyethanimidamide
152821-00-6
25mg
$ 50.00 2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1335330-50mg
2-Cyclopropyl-n'-hydroxyethanimidamide
152821-00-6 97%
50mg
¥1612 2023-04-15

2-cyclopropyl-N'-hydroxyethanimidamide Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:152821-00-6)2-cyclopropyl-N'-hydroxyethanimidamide
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Purity:99%
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